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Compound of Interest

Compound Name: Barium chlorate

Cat. No.: B3432372

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Barium chlorate monohydrate (Ba(ClOs)2-H20). The information is tailored for a
scientific audience, with a focus on presenting precise quantitative data, detailed experimental
methodologies, and visual representations of key concepts and workflows.

Core Physicochemical Data

Barium chlorate monohydrate is an inorganic salt that presents as a white, crystalline solid. It
IS a strong oxidizing agent and, like all soluble barium compounds, is toxic.[1][2] A summary of
its key physicochemical properties is presented below.

Table 1: Quantitative Physicochemical Properties of
Barium Chlorate Monohydrate
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Property Value
Molecular Formula Ba(ClOs3)2-H20][3]
Molecular Weight 322.24 g/mol [3]

The monohydrate loses its water of hydration at

120 °C. The anhydrous form melts with

Melting Point - ]
decomposition at approximately 414 °C (777
°F).[41[5]

Density 3.18 g/cm3[6]

Crystal System Monoclinic[7]

Table 2: Solubility of Barium Chlorate (Anhydrous) in
Water at Various Temperatures

Temperature (°C) Solubility ( g/100 g H20)
0 20.3[5]
20 33.8[5]
25 37.9[6]
80 84.8[5]
100 105[5]

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties are crucial for
reproducible research. The following sections outline protocols for the synthesis and
characterization of Barium chlorate monohydrate.

Synthesis of Barium Chlorate Monohydrate via Double
Displacement
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This common laboratory method relies on the lower solubility of barium chlorate compared to
the reactant and byproduct salts.[8]

Reaction: BaClz(aq) + 2 NaClOs(aq) — Ba(ClOs)2(s) + 2 NaCl(aq)[8]
Materials:

o Barium chloride dihydrate (BaClz-2H20)

e Sodium chlorate (NaClOs)

« Distilled water

» Beakers

e Hot plate with magnetic stirrer

e Buchner funnel and filter paper

* Ice bath

Procedure:

Dissolution: Prepare a saturated solution of Barium chloride dihydrate in hot distilled water.
In a separate beaker, prepare a saturated solution of Sodium chlorate in hot distilled water.

[8]

e Reaction: While stirring, slowly add the hot Sodium chlorate solution to the hot Barium
chloride solution. A white precipitate of Barium chlorate may begin to form.[8]

o Crystallization: Concentrate the resulting mixture by heating to evaporate some of the water.
Then, allow the solution to cool slowly to room temperature, followed by cooling in an ice
bath to maximize the precipitation of Barium chlorate.[8]

« |solation: Collect the Barium chlorate crystals by vacuum filtration using a Buchner funnel.

[2]
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 Purification: Wash the crystals with a small amount of ice-cold distilled water to remove the
more soluble sodium chloride. For higher purity, the product can be recrystallized by
dissolving it in a minimum amount of hot water and allowing it to cool slowly.[8]

e Drying: Dry the purified crystals in a desiccator at room temperature. The final product is
Barium chlorate monohydrate.

Determination of Purity and Molar Mass via Gravimetric
Analysis

This protocol determines the purity of a Barium chlorate sample by precipitating the barium
ions as insoluble Barium sulfate.[9]

Reaction: Ba(ClOs)2(aq) + H2SOa(aq) — BaS0a(s) + 2 HCIOs(aq)[9]

Materials:

Barium chlorate monohydrate sample

e Dilute sulfuric acid (e.g., 1 M H2S0a)

¢ Distilled water

¢ Analytical balance

o Beakers, graduated cylinders

e Hot plate

o Ashless filter paper

e Funnel

e Drying oven

o Desiccator

Procedure:
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o Sample Preparation: Accurately weigh approximately 0.5 g of the Barium chlorate
monohydrate sample.[9]

 Dissolution: Dissolve the sample in approximately 100 mL of distilled water in a beaker.[9]

o Precipitation: Gently heat the solution and slowly add an excess of the dilute sulfuric acid
solution while stirring. A white precipitate of Barium sulfate will form.[9]

» Digestion: Keep the solution just below boiling for about 30 minutes to encourage the
formation of larger, more easily filterable crystals.[9]

« Filtration: Filter the hot solution through a pre-weighed ashless filter paper.[9]

e Washing: Wash the precipitate with small portions of warm distilled water to remove any
soluble impurities.[9]

e Drying and Weighing: Carefully transfer the filter paper with the precipitate to a crucible and
dry in an oven at 110-120 °C until a constant weight is achieved. Cool in a desiccator before
weighing.[9]

« Calculation: From the mass of the Barium sulfate precipitate, the mass and percentage of
barium in the original sample can be calculated, thus determining the purity and
experimental molar mass.

Thermal Analysis using Differential Scanning
Calorimetry (DSC)

DSC is employed to study the thermal transitions of Barium chlorate monohydrate, including
the dehydration and decomposition processes.[4]

Materials:
o Barium chlorate monohydrate sample
e DSC instrument

e Aluminum pans and lids
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Procedure:

o Sample Preparation: Accurately weigh a small sample (typically 1-5 mg) of Barium chlorate
monohydrate into an aluminum DSC pan. Crimp a lid onto the pan.

e Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

o Heating Program: Heat the sample at a controlled rate (e.g., 10 °C/min) under an inert
atmosphere (e.g., nitrogen). The temperature range should be sufficient to observe both the
dehydration and decomposition, for instance, from room temperature to 500 °C.[4]

o Data Analysis: The resulting thermogram will show endothermic and exothermic peaks. The
endothermic peak around 120 °C corresponds to the loss of the water of hydration. The
exothermic peak at higher temperatures (above 400 °C) indicates the decomposition of the
anhydrous Barium chlorate.[4]

Crystal Structure Determination by Single-Crystal X-ray
Diffraction

This technique provides precise information on the arrangement of atoms within the crystal
lattice.

Procedure Outline:

o Crystal Growth: Grow a suitable single crystal of Barium chlorate monohydrate, typically by
slow evaporation of an aqueous solution.

o Crystal Mounting: Mount a small, well-formed single crystal on a goniometer head.

o Data Collection: Place the crystal in an X-ray diffractometer. A beam of monochromatic X-
rays is directed at the crystal, and the diffraction pattern is recorded as the crystal is rotated.

[7]

o Structure Solution and Refinement: The diffraction data is used to solve the crystal structure,
yielding information on unit cell dimensions, bond lengths, and bond angles.[7] The crystal
structure of Barium chlorate monohydrate has been determined to be monoclinic.[1]
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Visualizations

The following diagrams illustrate key relationships and experimental workflows discussed in
this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b3432372?utm_src=pdf-custom-synthesis
https://pubs.aip.org/aip/jcp/article/48/5/1883/772015/Neutron-Diffraction-Refinement-of-the-Crystal
https://www.benchchem.com/pdf/Barium_Chlorate_Ba_ClO_A_Technical_Guide.pdf
https://woelen.homescience.net/science/chem/exps/BaCl2_2H2O/index.html
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Stability_and_Reactivity_of_Barium_Chlorate.pdf
https://en.wikipedia.org/wiki/Barium_chlorate
https://www.sciencemadness.org/smwiki/index.php/Barium_chlorate
https://serc.carleton.edu/research_education/geochemsheets/techniques/SXD.html
https://www.benchchem.com/pdf/Synthesis_of_barium_chlorate_from_barium_chloride_and_sodium_chlorate.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Molar_Mass_and_Molecular_Weight_of_Barium_Chlorate.pdf
https://www.benchchem.com/product/b3432372#physicochemical-properties-of-barium-chlorate-monohydrate
https://www.benchchem.com/product/b3432372#physicochemical-properties-of-barium-chlorate-monohydrate
https://www.benchchem.com/product/b3432372#physicochemical-properties-of-barium-chlorate-monohydrate
https://www.benchchem.com/product/b3432372#physicochemical-properties-of-barium-chlorate-monohydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3432372?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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